Cas no 2375204-82-1 (3,7-dibromopyrazolo1,5-apyrimidine)

• Product Name: 3,7-dibromopyrazolo1,5-apyrimidine
• CAS No: 2375204-82-1
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• MDL: MFCD30067585
• CID: 5465733
• PubChem ID: 119081601
• Update Time: 2025-06-25

3,7-dibromopyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibromopyrazolo[1,5-a]pyrimidine
• Z2681253649
• 3,7-dibromopyrazolo1,5-apyrimidine

• MDL： MFCD30067585
• Inchi： 1S/C6H3Br2N3/c7-4-3-10-11-5(8)1-2-9-6(4)11/h1-3H
• InChI Key： CLVKERUANAERCY-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C(=CC=NC2=1)Br

Computed Properties

• Exact Mass: 276.86732 g/mol
• Monoisotopic Mass: 274.86937 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.92
• XLogP3: 2
• Topological Polar Surface Area: 30.2

Additional information on 3,7-dibromopyrazolo1,5-apyrimidine

3,7-Dibromopyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

3,7-Dibromopyrazolo[1,5-a]pyrimidine (CAS No. 2375204-82-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This review aims to provide a detailed and comprehensive overview of the compound, including its synthesis, biological applications, and recent advancements in its research.

Synthesis and Structural Characteristics: The synthesis of 3,7-dibromopyrazolo[1,5-a]pyrimidine typically involves a series of well-defined chemical reactions. One common approach is the reaction of 3-bromopyrazole with 2,6-dibromopyrimidine in the presence of a suitable base and solvent. The resulting compound exhibits a highly conjugated system with a pyrazole and pyrimidine ring fused together, which contributes to its unique electronic and steric properties. The presence of bromine atoms at the 3 and 7 positions further enhances its reactivity and versatility in various chemical transformations.

Biological Activities: Recent studies have highlighted the potential biological activities of 3,7-dibromopyrazolo[1,5-a]pyrimidine. One notable area of research is its anti-cancer properties. In vitro studies have shown that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Additionally, 3,7-dibromopyrazolo[1,5-a]pyrimidine has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic properties of 3,7-dibromopyrazolo[1,5-a]pyrimidine is crucial for its development as a therapeutic agent. Preliminary studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its absorption, distribution, metabolism, and excretion (ADME) properties. Toxicological evaluations have also been conducted to assess its safety profile. Initial results indicate that it has low toxicity at therapeutic concentrations, but more extensive studies are required to fully characterize its safety in humans.

Clinical Applications: The potential clinical applications of 3,7-dibromopyrazolo[1,5-a]pyrimidine are diverse and promising. In addition to its anti-cancer and anti-inflammatory properties, it has also been explored for its antiviral activity against several viral infections. For instance, recent studies have shown that it can inhibit the replication of influenza virus by targeting specific viral proteins involved in the replication process.

Current Research Trends: The field of medicinal chemistry is continuously evolving, and ongoing research on 3,7-dibromopyrazolo[1,5-a]pyrimidine is focused on optimizing its structure to enhance its biological activities while minimizing potential side effects. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its pharmacological effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.

Conclusion: In summary, 3,7-dibromopyrazolo[1,5-a]pyrimidine (CAS No. 2375204-82-1) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.